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Compound of Interest |

Compound Name: N-Butyl-d9-amine

CAS No.: 776285-22-4

Cat. No.: B565992

\ J

N-Butyl-d9-amine is a multifaceted hazardous substance. Its safe use hinges on a clear
understanding of its classification under the Globally Harmonized System (GHS) and the
implementation of a structured risk mitigation strategy. The primary dangers are its high
flammability, severe corrosivity to skin and eyes, and acute toxicity via oral, dermal, and
inhalation routes.[2][3]

GHS Hazard Identification

A synthesis of available Safety Data Sheets reveals the following critical hazard statements
and corresponding precautionary measures.

Hazard Class GHS Code Hazard Statement

- Highly flammable liquid and
Flammable Liquid H225

vapour.[2][3]
Acute Toxicity (Oral) H302 Harmful if swallowed.[2][3][4]
Acute Toxicity (Dermal) H311 Toxic in contact with skin.[2][4]
Acute Toxicity (Inhalation) H331 Toxic if inhaled.[3][4]

) ) Causes severe skin burns and

Skin Corrosion H314

eye damage.[2][3][4]

_ o May cause respiratory

Respiratory Irritation H335

irritation.[4]
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The Hierarchy of Controls: A Self-Validating Safety
System

The most trustworthy safety protocols are built on the principle of the hierarchy of controls. This
approach prioritizes engineering and administrative controls over sole reliance on Personal
Protective Equipment (PPE), which serves as the final barrier to exposure.

Hierarchy of Controls for N-Butyl-d9-amine

Elimination
(Not feasible as chemical is required)

Substitution
(Not feasible for isotopic studies)

Engineering Controls
(Chemical Fume Hood, Grounding)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Gown, Eye Protection)

A conceptual model of risk mitigation strategies.

Click to download full resolution via product page

Risk Mitigation Hierarchy

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b565992?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chapter 2: The Researcher's Workflow: From
Receipt to Disposal

A systematic workflow is essential to minimize risk at every stage of the chemical's lifecycle in

the laboratory.

Receiving and Storage Protocol

Proper storage is the first line of defense against accidental release or fire.

Verification: Upon receipt, confirm the container's integrity. Check for any signs of leakage or
damage.

Segregation: Store N-Butyl-d9-amine in a dedicated, properly labeled flammable liquids
cabinet.

Environment: The storage area must be cool, dry, and well-ventilated.[5][6] Keep containers
tightly closed to protect from air and moisture.[3]

Incompatibility: Crucially, store this amine away from incompatible materials such as strong
acids, metals, and oxidizing agents to prevent violent reactions.[6][7][8]

Experimental Handling: A Step-by-Step Protocol

All manipulations of N-Butyl-d9-amine must occur within a certified chemical fume hood to

control the toxic and flammable vapors.

Preparation: Before handling, ensure the fume hood is operational and the work area is clear
of clutter and ignition sources (e.g., hot plates, motors).[7] Post warning signs as necessary.

Grounding: Ground and bond the container and receiving equipment to prevent the buildup
of static electricity, which can ignite the flammable vapors.[4][7]

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in the table
below. The selection of gloves and other equipment must be based on the specific
breakthrough times for this class of chemical.
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 Aliquotting: Use only non-sparking tools for opening and transferring the liquid.[4][7]
Dispense the smallest quantity required for the experiment.

o Post-Experiment: Tightly cap the primary container and any vessels containing the amine.
Decontaminate the work surface.

e Doffing PPE: Remove PPE in a manner that avoids contaminating skin or clothing. Dispose
of single-use items, like gloves, in a designated hazardous waste container.[3]

Safe Handling Workflow in Fume Hood

1. Verify Fume Hood . 4. Dispense Chemical 5. Cap & Secure 6. Decontaminate 7. Doff PPE &
Operation 2. Don Full PPE 3. Ground Equipment (Non-sparking tools) All Containers Workspace Dispose of Waste

Sequential steps for safe in-hood manipulation.

Click to download full resolution via product page

In-Hood Handling Workflow

Personal Protective Equipment (PPE) Selection
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PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).
Double-gloving is

recommended.

Protects against dermal
absorption, which is a primary

route of toxic exposure.[3]

Eye/Face Protection

Safety glasses with side-
shields and a face shield, or

chemical safety goggles.[3]

Prevents severe eye damage

and burns from splashes.[3]

Body Protection

Impervious clothing, such as a
chemically resistant apron or a

full-body suit.

Protects skin from severe
burns and toxic contact. The
type of equipment depends on
the concentration and amount
being handled.[3]

Respiratory

An air-purifying respirator with
an appropriate organic vapor
cartridge (e.g., type ABEK)
should be used if engineering
controls are insufficient or

during spill cleanup.[3]

Protects against the inhalation

of toxic vapors.[3]

Accidental Release and Spill Management

A prompt and correct response to a spill is critical to prevent injury and fire.

o Evacuate & Alert: Immediately alert personnel in the vicinity. For large spills, evacuate the

area and contact the institution's emergency response team.

 |solate & Ventilate: Remove all sources of ignition from the area.[3][8] Ensure the area is

well-ventilated, preferably within a fume hood.

o Contain: For small, manageable spills, don full PPE (including respiratory protection). Cover

the spill with an inert, non-combustible absorbent material like sand, diatomite, or a universal

binder.[3][4] Do not use combustible materials like paper towels as the primary absorbent.
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o Collect: Using non-sparking tools, carefully collect the absorbed material and place it into a
suitable, labeled container for hazardous waste.[3][7]

o Decontaminate: Clean the spill area thoroughly.

e Prevent Entry: Do not allow the spilled material to enter drains or waterways.[3]
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Assess Size & Location

Is Spill Large or

Outside a Fume Hood?

Don Full PPE
(incl. Respirator)

v

Evacuate Area
Call Emergency Response

Remove Ignition Sources

'

Cover with Inert Absorbent

'

Collect Waste
(Non-Sparking Tools)

:

Decontaminate Area

:

Package & Label for Disposal

Response Complete

A decision-making flowchart for spill response.

Click to download full resolution via product page

Spill Response Flowchart
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Waste Disposal

All waste containing N-Butyl-d9-amine, including contaminated absorbents and PPE, is
considered hazardous waste.

o Containerize: Place waste in a suitable, sealed, and properly labeled container.

e Labeling: The label must clearly identify the contents as "Hazardous Waste: N-Butyl-d9-
amine" and include the relevant hazard pictograms (flammable, corrosive, toxic).

o Disposal: Contact a licensed professional waste disposal service for removal.[3] Do not
dispose of it down the drain or with general laboratory trash.

Chapter 3: Emergency Response Protocols

In the event of an exposure or fire, immediate and appropriate action is critical.

First-Aid Measures for Exposure
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Exposure Route First-Aid Protocol

Immediately move the person to fresh air. If

breathing is difficult or has stopped, provide
Inhalation artificial respiration (do not use mouth-to-

mouth).[3][4][7] Seek immediate medical

attention.[4]

Immediately take off all contaminated clothing.
) [4] Rinse the affected skin area with copious
Skin Contact )
amounts of water for at least 15 minutes.[7][9]

Seek immediate medical attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[4]
Eye Contact [7] Remove contact lenses if present and easy

to do.[4] Continue rinsing and seek immediate

medical attention.[4]

Do NOT induce vomiting.[4][7] If the person is

conscious, rinse their mouth with water.[3][4]
Ingestion Never give anything by mouth to an

unconscious person.[3][9] Seek immediate

medical attention.[9]

Firefighting Procedures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide (CO2).[3][7]

o Unsuitable Media: Do not use a solid water jet, as it may spread the fire.[4]

o Specific Hazards: The vapor is heavier than air and can travel to an ignition source and flash
back.[8] Containers may explode when heated.[7] Hazardous combustion products include
toxic oxides of nitrogen (NOx) and carbon oxides (CO, C0O2).[3]

» Protective Actions: Firefighters must wear full protective gear and a self-contained breathing
apparatus (SCBA).[3][7]
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Chapter 4: Physicochemical & Toxicological Data

While the primary focus is on safe handling, understanding the underlying data is crucial for a
complete risk assessment. The toxicological data provided is for the unlabelled n-butylamine,
which serves as the basis for the safety assessment of N-Butyl-d9-amine.[3]

husical and Chemical :

Property Value Source

Chemical Formula CaH2DsN [3]

Colorless liquid with an
Appearance _ _ [31[8]
ammoniacal, fishy odor

Boiling Point 78 °C (172 °F) [3]

Melting Point -49 °C (-58 °F) [31[8]

Flash Point -7°C (19 °F) [3]

Autoignition Temp. 290 °C (554 °F) [31[7]

Explosion Limits LEL: 1.7% / UEL: 9.8% [3]

Vapor Density 2.53 (Air=1) [3]

Water Solubility Completely miscible [3]

Metric Value Species Route
LD50 366 mg/kg Rat Oral
LD50 629 mg/kg Rabbit Dermal
LC50 800 mg/m3 (2 h) Rat Inhalation

Source for all toxicological data:[3]

References
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» Safety Data Sheet: n-Butylamine. Chemos GmbH & Co.KG. Available from: [Link]

o What are the Health and Safety Guidelines for Using Amines?. Diplomata Comercial.
Available from: [Link]

e MSDS - N-Nitroso-Di-n-Butylamine D9. KM Pharma Solution Private Limited. Available from:
[Link]

« MATERIAL SAFETY DATA SHEET. Tri-iso. Available from: [Link]

o Ageneral, versatile and divergent synthesis of selectively deuterated amines. PMC.
Available from: [Link]

¢ n-Butylamine. Wikipedia. Available from: [Link]

+ Personal Protective Equipment for Use in Handling Hazardous Drugs. NIOSH. Available
from: [Link]

* Personal protective equipment for preparing toxic drugs. GERPAC. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9. spectrumchemical.com [spectrumchemical.com]

 To cite this document: BenchChem. [Chapter 1: Core Hazard Profile & Risk Mitigation].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b565992#n-butyl-d9-amine-safety-data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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